3-{4-[(5-ethylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyridin-3-yl)pyridazine

• IUPAC Name: 3-[4-(5-ethylthiophen-2-yl)sulfonylpiperazin-1-yl]-6-pyridin-3-ylpyridazine
• InChI: InChI=1S/C19H21N5O2S2/c1-2-16-5-8-19(27-16)28(25,26)24-12-10-23(11-13-24)18-7-6-17(21-22-18)15-4-3-9-20-14-15/h3-9,14H,2,10-13H2,1H3
• InChI Key: PTWIMHJZKNXBCN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CN=CC=C4
• Molecular Formula: C19H21N5O2S2
• Molecular Weight: 415.5 g/mol

Description

3-{4-[(5-ethylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyridin-3-yl)pyridazine, also known as ETP-SPP, is a novel heterocyclic compound with a wide range of applications in the field of organic chemistry. It is a promising synthetic intermediate for the synthesis of biologically active compounds, such as pharmaceuticals, agrochemicals, and other specialty chemicals. ETP-SPP has been studied for its potential use in the development of new drugs and therapies, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been the focus of much research.

Scientific Research Applications

3-{4-[(5-ethylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyridin-3-yl)pyridazine has been studied for its potential use in the development of new drugs and therapies. It has been used as a model compound for the study of the interactions between drugs and their target proteins, as well as for the study of the mechanisms of drug action. It has also been used in the development of new catalysts and reagents for organic synthesis. In addition, it has been explored as a potential therapeutic agent for a variety of diseases, including cancer, inflammation, and diabetes.

Mechanism of Action

The mechanism of action of 3-{4-[(5-ethylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyridin-3-yl)pyridazine is not yet fully understood. However, it is known to interact with several proteins, including cytochrome P450 and glutathione S-transferase enzymes, as well as several other proteins involved in drug metabolism. It is also known to interact with DNA and RNA, and to modulate the expression of certain genes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been fully elucidated. However, it has been shown to inhibit the activity of several enzymes involved in drug metabolism, and to modulate the expression of certain genes. In addition, it has been shown to have anti-inflammatory, anti-microbial, and anti-cancer activities in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{4-[(5-ethylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyridin-3-yl)pyridazine in laboratory experiments include its availability, low cost, and low toxicity. It is also relatively easy to synthesize, and can be used in a variety of experiments. The main limitation is that its mechanism of action is not yet fully understood, so it is difficult to predict its effects in vivo.

Future Directions

The potential future directions for the use of 3-{4-[(5-ethylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyridin-3-yl)pyridazine include further research into its mechanism of action and its potential therapeutic applications. It could also be used as a model compound for the study of drug-target interactions and the development of new drugs. Additionally, it could be used as a catalyst or reagent for the synthesis of other compounds. Finally, it could be explored for its potential use in the development of new agrochemicals and specialty chemicals.

Synthesis Methods

3-{4-[(5-ethylthiophen-2-yl)sulfonyl]piperazin-1-yl}-6-(pyridin-3-yl)pyridazine can be synthesized by a variety of methods. The most common method is the reaction of 5-ethylthiophene-2-sulfonyl chloride (ETSSCl) with piperazine in a polar aprotic solvent, such as dimethylformamide (DMF). The reaction is carried out at room temperature and the resulting product is a mixture of this compound and the by-product, 5-ethylthiophene-2-sulfonamide (ETSA). The this compound can be isolated from the reaction mixture by column chromatography.